Cas no 824413-96-9 ((4,4-Difluoropiperidin-yl)acetonitrile)

(4,4-Difluoropiperidin-yl)acetonitrile structure

824413-96-9 structure

Product Name:(4,4-Difluoropiperidin-yl)acetonitrile

CAS No:824413-96-9

MF:C₇H₁₀F₂N₂

MW:160.164508342743

CID:2856049

PubChem ID:2758353

Update Time:2025-04-21

(4,4-Difluoropiperidin-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

- 824413-96-9
- ZHB41396
- MFCD04973784
- AKOS006292686
- CS-0091546
- DB-411798
- (4,4-Difluoropiperidin-yl)acetonitrile
- DB-016444
- EN300-6770302
- D75157
- 4,4-Difluoro-1-piperidineacetonitrile
- SB42627
- SCHEMBL2334805
- 2-(4,4-difluoropiperidin-1-yl)acetonitrile
- 980-622-5
- MDL： MFCD04973784
- Inchi： 1S/C7H10F2N2/c8-7(9)1-4-11(5-2-7)6-3-10/h1-2,4-6H2
- InChI Key： TWBCLLDJDFMGNF-UHFFFAOYSA-N
- SMILES： FC1(CCN(CC#N)CC1)F

Computed Properties

Exact Mass: 160.08120465g/mol
Monoisotopic Mass: 160.08120465g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 172
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 27Å²

Experimental Properties

Melting Point: 77-79°C

(4,4-Difluoropiperidin-yl)acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Fluorochem	019456-250mg	4,4-Difluoropiperidin-yl)acetonitrile	824413-96-9		250mg	￡86.00	2022-03-01
Fluorochem	019456-1g	4,4-Difluoropiperidin-yl)acetonitrile	824413-96-9		1g	￡171.00	2022-03-01
Fluorochem	019456-5g	4,4-Difluoropiperidin-yl)acetonitrile	824413-96-9		5g	￡512.00	2022-03-01
Fluorochem	019456-25g	4,4-Difluoropiperidin-yl)acetonitrile	824413-96-9		25g	￡2340.00	2022-03-01
Chemenu	CM525812-1g	(4,4-Difluoropiperidin-yl)acetonitrile	824413-96-9	95%	1g	$178	2022-08-31
eNovation Chemicals LLC	Y1263762-250mg	(4,4-Difluoropiperidin-yl)acetonitrile	824413-96-9	95%	250mg	$260	2024-06-05
eNovation Chemicals LLC	Y1263762-1g	(4,4-Difluoropiperidin-yl)acetonitrile	824413-96-9	95%	1g	$445	2024-06-05
eNovation Chemicals LLC	Y1263762-5g	(4,4-Difluoropiperidin-yl)acetonitrile	824413-96-9	95%	5g	$1085	2024-06-05
eNovation Chemicals LLC	Y1263762-25g	(4,4-Difluoropiperidin-yl)acetonitrile	824413-96-9	95%	25g	$4725	2024-06-05
eNovation Chemicals LLC	Y1263762-100g	(4,4-Difluoropiperidin-yl)acetonitrile	824413-96-9	95%	100g	$14030	2024-06-05

(4,4-Difluoropiperidin-yl)acetonitrile Related Literature

1. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
2. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
3. An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†

Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
4. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
5. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159

Related Categories

Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

824413-96-9 ((4,4-Difluoropiperidin-yl)acetonitrile) Related Products

Recommended suppliers

SHOCHEM(SHANGHAI) CO.,lTD

Gold Member

Audited Supplier

CN Supplier

Bulk

SHOCHEM(SHANGHAI) CO.,lTD

Wuhan ChemNorm Biotech Co.,Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

Wuhan ChemNorm Biotech Co.,Ltd.

Jiangxi Boyang Pharmaceutical Chemical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Jiangxi Boyang Pharmaceutical Chemical Co., Ltd

Hangzhou Cedareal Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Hangzhou Cedareal Technology Co., Ltd.

Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.